Cas no 1343311-53-4 (2-(1-Isocyanatoethyl)thiophene)

• Product Name: 2-(1-Isocyanatoethyl)thiophene
• CAS No: 1343311-53-4
• MF: C₇H₇NOS
• MW: 153.201580286026
• MDL: MFCD18269679
• CID: 5243487
• PubChem ID: 21282109
• Update Time: 2025-06-14

2-(1-Isocyanatoethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-(1-isocyanatoethyl)thiophene
• Thiophene, 2-(1-isocyanatoethyl)-
• 2-(1-Isocyanatoethyl)thiophene

• MDL： MFCD18269679
• Inchi： 1S/C7H7NOS/c1-6(8-5-9)7-3-2-4-10-7/h2-4,6H,1H3
• InChI Key： LHPSQYCPHRYSHT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C)N=C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 154
• XLogP3: 2.8
• Topological Polar Surface Area: 57.7

Additional information on 2-(1-Isocyanatoethyl)thiophene

Comprehensive Overview of 2-(1-Isocyanatoethyl)thiophene (CAS No. 1343311-53-4): Properties, Applications, and Innovations

2-(1-Isocyanatoethyl)thiophene (CAS No. 1343311-53-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound, characterized by its thiophene backbone and isocyanate functional group, serves as a critical intermediate in the synthesis of advanced materials, pharmaceuticals, and agrochemicals. Its molecular formula, C₇H₇NOS, and distinct reactivity make it a valuable asset in modern chemical research and industrial processes.

The growing interest in 2-(1-Isocyanatoethyl)thiophene is partly driven by its role in the development of high-performance polymers and electronic materials. Researchers are increasingly exploring its potential in organic electronics, such as OLEDs (Organic Light-Emitting Diodes) and conductive polymers, where its thiophene moiety enhances charge transport properties. Additionally, its isocyanate group allows for facile cross-linking, making it a preferred choice for coatings and adhesives with superior durability.

One of the most frequently asked questions about 2-(1-Isocyanatoethyl)thiophene revolves around its synthetic routes and scalability. Recent advancements in green chemistry have led to more sustainable production methods, reducing the environmental footprint of its synthesis. For instance, catalytic processes using non-toxic reagents have been optimized to improve yield and purity, addressing concerns about chemical waste and energy consumption.

In the pharmaceutical sector, 2-(1-Isocyanatoethyl)thiophene is gaining traction as a building block for drug discovery. Its ability to form stable urea linkages under mild conditions makes it ideal for constructing biologically active molecules. This has sparked interest in its use for targeted therapies, particularly in oncology and neurology, where precision and stability are paramount.

Another hot topic is the compound's potential in agrochemical formulations. With the global push toward sustainable agriculture, researchers are leveraging 2-(1-Isocyanatoethyl)thiophene to develop next-generation pesticides and herbicides with reduced environmental impact. Its thiophene ring contributes to enhanced bioactivity, while its isocyanate group facilitates controlled release mechanisms.

From a commercial perspective, the demand for 2-(1-Isocyanatoethyl)thiophene is expected to rise, driven by its expanding applications in material science and life sciences. Manufacturers are investing in process optimization and quality control to meet the stringent requirements of end-users. Analytical techniques such as HPLC and NMR are routinely employed to ensure product consistency and compliance with regulatory standards.

In conclusion, 2-(1-Isocyanatoethyl)thiophene (CAS No. 1343311-53-4) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, from electronics to pharmaceuticals, underscore its importance in contemporary research and industry. As scientific advancements continue to unfold, this compound is poised to play an even more pivotal role in shaping the future of specialty chemicals.